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Introduction
Methiozolin is a selective, systemic herbicide used for the pre- and post-emergence control of

annual bluegrass (Poa annua) in turfgrass.[1] Initially classified as a tyrosine aminotransferase

inhibitor, recent research has identified its primary mode of action as the inhibition of fatty acid

thioesterase (FAT), placing it in the Weed Science Society of America (WSSA) Group 30.[1][2]

[3] This technical guide provides a comprehensive overview of the toxicology of Methiozolin in

non-target organisms, presenting quantitative data, detailed experimental protocols, and a

visualization of its mechanism of action to support environmental risk assessment and further

research.

Ecotoxicological Profile of Methiozolin
Methiozolin exhibits a varied toxicological profile across different non-target species. The

following sections summarize the available quantitative data on its effects on aquatic and

terrestrial organisms.

Table 1: Acute Toxicity of Methiozolin to Aquatic
Organisms
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Species Taxon Endpoint Value (μg/L)
Study
Duration

Reference

Freshwater

Fish
Fish LC50

Moderately

Toxic
96 hours [1]

Freshwater

Invertebrates
Invertebrate EC50

Moderately

Toxic
48 hours [1]

Vascular

Aquatic

Plants

Plant EC50
More

Sensitive
Not Specified [1]

Non-vascular

Aquatic

Plants

Plant EC50
Less

Sensitive
Not Specified [1]

Specific LC50/EC50 values for fish and invertebrates were not detailed in the reviewed public

documents, but the EPA classifies the toxicity as "moderately toxic."[1]

Table 2: Toxicity of Methiozolin to Terrestrial Organisms
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Species Taxon Endpoint Value
Exposure
Route

Reference

Bobwhite

Quail
Bird

Acute Oral

LD50

>2000 mg/kg

bw
Oral [4]

Rat Mammal
Acute Oral

LD50

>5000 mg/kg

bw
Oral [1]

Rabbit Mammal
Development

al NOAEL

250

mg/kg/day
Oral Not Specified

Eisenia fetida Earthworm 14-day LC50
>1000 mg/kg

soil
Soil [5]

Honeybee

(Apis

mellifera)

Insect
Acute

Contact LD50
>100 µ g/bee Contact [1]

Honeybee

(Apis

mellifera)

Insect
Acute Oral

LD50
>119 µ g/bee Oral [1]

Experimental Protocols
The toxicological data for Methiozolin are primarily generated following standardized

guidelines from the Organisation for Economic Co-operation and Development (OECD) and the

U.S. Environmental Protection Agency (EPA) Office of Chemical Safety and Pollution

Prevention (OCSPP).

Aquatic Organism Toxicity Testing
Standard protocols for assessing the acute toxicity of chemicals to fish and aquatic

invertebrates are outlined in various guidance documents.

Fish Acute Toxicity Test (Following principles of OECD 203):

Test Species: Rainbow trout (Oncorhynchus mykiss) or other sensitive species.

Test Duration: 96 hours.
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Test Conditions: Static, semi-static, or flow-through systems. Test chambers are

maintained at a constant temperature and lighting cycle.

Endpoint: The median lethal concentration (LC50), which is the concentration of

Methiozolin that is lethal to 50% of the test population.

Observations: Mortality and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

Aquatic Invertebrate Acute Toxicity Test (Following principles of OECD 202):

Test Species:Daphnia magna or other relevant invertebrate species.

Test Duration: 48 hours.

Test Conditions: Static test in a defined medium at a constant temperature and under

controlled lighting.

Endpoint: The median effective concentration (EC50), which is the concentration that

immobilizes 50% of the daphnids.

Observations: Immobilization and any other abnormal behavior are recorded at 24 and 48

hours.

Terrestrial Organism Toxicity Testing
Avian Acute Oral Toxicity Test (Following OECD 223 or OCSPP 850.2100):

Test Species: Bobwhite quail (Colinus virginianus) or mallard duck (Anas platyrhynchos).

[4]

Administration: A single oral dose of Methiozolin is administered to the birds.[4]

Test Duration: 14-day observation period.[4]

Endpoint: The median lethal dose (LD50), which is the dose that is lethal to 50% of the

test birds.[4]

Observations: Mortality, clinical signs of toxicity, and body weight changes are recorded.[6]
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Mammalian Acute Oral Toxicity Test (Following principles of OECD 420, 423, or 425):

Test Species: Typically rats or mice.

Administration: A single oral dose of Methiozolin is administered.

Test Duration: Observation period of at least 14 days.

Endpoint: The LD50 is determined.

Observations: Mortality, clinical signs, and gross pathological changes are recorded.

Mammalian Chronic Toxicity Study (Following principles of OPPTS 870.4100):

Test Species: Typically rats, for a duration of 90 days to 2 years.[7]

Administration: Methiozolin is administered daily in the diet or by gavage.[8]

Endpoints: Determination of the No-Observed-Adverse-Effect-Level (NOAEL) and the

Lowest-Observed-Adverse-Effect-Level (LOAEL).

Observations: Comprehensive monitoring of animal health, including body weight, food

consumption, clinical pathology (hematology, clinical chemistry, urinalysis), and

histopathology of organs and tissues.[8]

Earthworm Acute Toxicity Test (OECD 207):

Test Species:Eisenia fetida.[5][9]

Test Substrate: Artificial soil.[5][9]

Test Duration: 14 days.[5][10]

Endpoint: The LC50 is determined based on mortality.[10]

Observations: Mortality and behavioral changes are recorded at 7 and 14 days.[11]

Honeybee Acute Contact and Oral Toxicity Tests (OECD 214 & 213; OCSPP 850.3020):
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Test Species: Adult worker honeybees (Apis mellifera).[12][13]

Contact Test (OECD 214): A single dose of Methiozolin is applied topically to the thorax of

the bees.[14][15]

Oral Test (OECD 213): Bees are fed a sucrose solution containing a known concentration

of Methiozolin.[16]

Test Duration: 48 to 96 hours.[15]

Endpoint: The LD50 is calculated for both contact and oral exposure routes.[12][15]

Observations: Mortality and any sublethal effects are recorded at specified intervals.[12]

Mechanism of Action: Inhibition of Fatty Acid
Thioesterase (FAT)
Methiozolin's herbicidal activity stems from its inhibition of fatty acid thioesterase (FAT)

enzymes within the plastids of plants.[2][3][17] FATs are crucial for terminating the de novo

synthesis of fatty acids by hydrolyzing the thioester bond between the acyl chain and the acyl

carrier protein (ACP).[18] This process releases free fatty acids, which are then exported from

the plastid to the endoplasmic reticulum for the synthesis of various lipids essential for cell

membrane formation and other vital functions.[18][19] By inhibiting FAT, Methiozolin disrupts

the supply of fatty acids, leading to a cessation of cell proliferation and ultimately, plant death.

[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.biorxiv.org/content/10.1101/2024.12.23.629660v1.full-text
https://www.researchgate.net/figure/Three-fatty-acid-ACP-thioesterase-FAT-target-proteins-of-cinmethylin-were-identified_fig2_324660315
https://www.benchchem.com/product/b1249797#toxicology-studies-of-methiozolin-in-non-target-organisms
https://www.benchchem.com/product/b1249797#toxicology-studies-of-methiozolin-in-non-target-organisms
https://www.benchchem.com/product/b1249797#toxicology-studies-of-methiozolin-in-non-target-organisms
https://www.benchchem.com/product/b1249797#toxicology-studies-of-methiozolin-in-non-target-organisms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1249797?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

